Endogenous Profile & Pharmacological Significance of Androst-5-ene-3,15,17-triol
Endogenous Profile & Pharmacological Significance of Androst-5-ene-3,15,17-triol
The following technical guide provides an in-depth analysis of Androst-5-ene-3,15,17-triol , specifically focusing on the 3β,15α,17β-triol isomer (15α-hydroxyandrostenediol). This molecule is distinct from the more commonly discussed anti-inflammatory metabolite androstenetriol (3β,7β,17β-triol), serving instead as a critical intermediate in the fetal-placental synthesis of Estetrol (E4) .
A Technical Guide for Drug Development & Endocrine Research
Executive Summary & Chemical Identity
Androst-5-ene-3,15,17-triol (specifically the 3β,15α,17β isomer) is a specialized endogenous steroid predominantly active within the human fetal-placental unit. Unlike its structural isomer β-androstenetriol (3,7,17-triol), which regulates inflammation in adults, the 3,15,17-triol functions as the obligate neutral precursor to Estetrol (E4) , a native estrogen with selective tissue action (NEST) recently approved for contraceptive use (e.g., Nextstellis).
Understanding the endogenous presence of this triol is critical for researchers developing E4-based therapeutics or investigating fetal-maternal steroidogenesis.
Structural Classification
| Feature | Specification |
| IUPAC Name | (3S,8R,9S,10R,13S,14S,15R,17S)-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,15,17-triol |
| Common Name | 15α-Hydroxyandrostenediol (15α-OH-Adiol) |
| Stereochemistry | 3β-hydroxy, 15α-hydroxy, 17β-hydroxy |
| Key Distinction | NOT to be confused with βAET (3β,7β,17β-triol), the immune modulator.[1][2][3][4] |
| Endogenous Role | Precursor to Estetrol (E4) via placental aromatization. |
Biosynthesis: The Fetal-Placental Unit
The endogenous production of Androst-5-ene-3,15,17-triol is almost exclusively restricted to human pregnancy. It is a product of the unique enzymatic cooperation between the fetal liver and the placenta.
The "Neutral" Pathway Mechanism
While the maternal liver clears steroids, the fetal liver possesses high expression of CYP3A7 , a cytochrome P450 enzyme with potent 15α-hydroxylase activity. This enzyme hydroxylates DHEA and Androstenediol at the C-15 position, creating a pool of 15-hydroxylated precursors that the placenta (which lacks 15-hydroxylase but has high aromatase activity) converts into Estetrol.
Pathway Logic:
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Origin: Fetal adrenal glands secrete massive amounts of DHEA-S.
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Hydroxylation (Fetal Liver): DHEA-S is 15α-hydroxylated to 15α-OH-DHEA-S.
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Desulfation & Reduction: 15α-OH-DHEA is desulfated and reduced at C-17 to form Androst-5-ene-3,15,17-triol .
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Aromatization (Placenta): The triol is transported to the placenta, where Aromatase (CYP19A1) aromatizes the A-ring, converting it directly into Estetrol (E4).
Figure 1: The "Neutral Pathway" of Estetrol synthesis showing the central role of Androst-5-ene-3,15,17-triol as the obligate intermediate between fetal hepatic metabolism and placental aromatization.
Analytical Detection & Quantification
Detecting Androst-5-ene-3,15,17-triol in biological matrices is challenging due to its polarity (three hydroxyl groups) and the presence of structural isomers.
Sample Preparation & Extraction
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Matrix: Fetal plasma, amniotic fluid, or maternal urine (as a conjugate).
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Hydrolysis: Endogenous forms are often sulfated or glucuronidated. Enzymatic hydrolysis with Helix pomatia juice (glucuronidase/sulfatase) is required for total quantification.
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Solid Phase Extraction (SPE): Use C18 cartridges.
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Wash: 10% Methanol (removes salts/proteins).
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Elution: 100% Methanol or Ethyl Acetate.
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GC-MS Methodology (Gold Standard)
Gas Chromatography-Mass Spectrometry (GC-MS) provides the necessary resolution to separate the 15α-isomer from the 7β-isomer.
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Derivatization: Essential to increase volatility.
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Reagent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) + 1% TMCS.
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Reaction: 60°C for 30-60 minutes.
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Product: Androst-5-ene-3,15,17-triol-TMS (Tris-TMS ether).
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Fragmentation Pattern (EI, 70eV):
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The mass spectrum of the Tris-TMS derivative is distinct.
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Molecular Ion (M+): m/z 522 (Calculated for C19H30O3 + 3 TMS groups).
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Base Peak: Often m/z 191 or characteristic D-ring fragments due to the 15,17-substitution pattern.
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LC-MS/MS Methodology
Liquid Chromatography-Tandem Mass Spectrometry is preferred for high-throughput clinical workflows but requires careful column selection to resolve isomers.
| Parameter | Protocol Specification |
| Column | C18 Reverse Phase (e.g., Kinetex 2.6µm C18), maintained at 40°C. |
| Mobile Phase | A: Water + 0.1% Formic Acid B: Acetonitrile + 0.1% Formic Acid. |
| Ionization | ESI Positive Mode (often as [M+H-H2O]+ or [M+NH4]+ adducts due to lability of OH groups). |
| MRM Transitions | Precursor: 307.2 m/z ([M+H]+) Product: Specific water losses (e.g., 289.2, 271.2) or D-ring fragments. |
| Isomer Separation | Critical: 15α-OH-Adiol elutes differently than 16α-OH-DHEA or 7β-OH-DHEA. |
Physiological Significance & Drug Development
Fetal Health Biomarker
In clinical diagnostics, the presence of 15-hydroxylated steroids (including this triol and Estetrol) is a marker of fetal liver maturity and general fetal well-being.
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High Levels: Normal late pregnancy.
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Low Levels: Associated with fetal adrenal hypoplasia or placental sulfatase deficiency.
Precursor for Estetrol (Nextstellis)
The pharmaceutical relevance of Androst-5-ene-3,15,17-triol lies in its role as the raw material for Estetrol.
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Mechanism of Action: Estetrol (E4) is a "Native Estrogen with Selective Tissue activity" (NEST). It acts as an agonist on nuclear ERα in the uterus (bleeding control) and bone, but has an antagonist-like or neutral effect on the breast.
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Synthesis Relevance: While industrial synthesis of E4 often starts from Estrone or Estradiol, understanding the endogenous 15-hydroxylation pathway (via the triol) has inspired bio-identical synthesis routes using modified yeast strains expressing CYP3A7.
Comparison with Isomers
It is vital to distinguish the 15-triol from the 7-triol in research contexts.
| Feature | 3,15,17-Triol (This Topic) | 3,7,17-Triol (βAET) |
| Primary Location | Fetal Liver, Amniotic Fluid | Adult Adrenals, Plasma |
| Enzyme Origin | CYP3A7 (15α-hydroxylase) | CYP7B1 (7α-hydroxylase) |
| Downstream Product | Estetrol (E4) | 7-oxo-DHEA / Excretion |
| Pharmacology | Pro-estrogenic (via E4 conversion) | Anti-inflammatory, Immune Modulating |
| Drug Analog | Estetrol (Nextstellis) | HE3286 (Bezisterim) |
References
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Biosynthesis of Estetrol in Human Pregnancy. Stanczyk FZ, Archer DF. (2023).[5] Journal of Steroid Biochemistry and Molecular Biology.
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Precursor role of 15alpha-hydroxyestradiol and 15alpha-hydroxyandrostenedione in the formation of estetrol. Gurpide E, et al. (1977). Journal of Clinical Endocrinology & Metabolism.
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Metabolism of Dehydroepiandrosterone and Its Metabolite 5-Androstenediol. Prough RA, et al. (2016).[3] MDPI - Molecules.
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Estetrol: From Preclinical to Clinical Pharmacology. Coelingh Bennink HJT, et al. (2008). Climacteric.
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Androst-5-ene-3β,7β,17β-triols (Contrast Reference). Stárka L, et al.[3] (2018).[3] Steroids.
Sources
- 1. Precursor role of 15alpha-hydroxyestradiol and 15alpha-hydroxyandrostenedione in the formation of estetrol - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Showing Compound Androst-5-ene-3beta,17beta-diol (FDB023228) - FooDB [foodb.ca]
- 3. researchgate.net [researchgate.net]
- 4. 5-Androsten-3beta-ol-17-one | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
- 5. Biosynthesis of estetrol in human pregnancy: Potential pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
